2-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-1H-indene-1,3(2H)-dione
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Description
Scientific Research Applications
Synthesis and Characterization of Complex Compounds
The synthesis and characterization of complex compounds, including those with nitro, methylene, and dione functional groups, are of significant interest in the field of chemical research. These studies often focus on the synthesis of novel compounds with potential applications in materials science, catalysis, and organic electronics. For example, the synthesis and characterization of heteroleptic Ni(ii) complexes with dithiolate-phosphine have been reported, highlighting the importance of structural analysis in understanding the properties of complex materials (Anamika et al., 2020).
Biological Activities and Molecular Docking
Some research focuses on the biological activities of compounds with nitro, dione, and other related functional groups. This includes evaluating their potential as antibacterial agents, enzyme inhibitors, or anticancer compounds. Studies also employ molecular docking to predict how these compounds interact with biological targets, which can guide the development of new pharmaceuticals. For example, novel 1,4‐naphthoquinone derivatives and their metal complexes have been characterized for their biological activity and interactions with bacterial organisms, suggesting a method for evaluating similar compounds' potential biomedical applications (Ekennia et al., 2018).
Environmental and Explosive Degradation
Research into the microbial degradation of explosives has investigated the transformation and mineralization of nitroaromatic compounds. Although not directly related, the study of such processes can provide insights into the environmental fate of chemically similar compounds and how they might be biologically or chemically decomposed in environmental remediation efforts (Hawari et al., 2000).
Properties
IUPAC Name |
2-[(6-nitro-1,3-benzodioxol-5-yl)methylidene]indene-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9NO6/c19-16-10-3-1-2-4-11(10)17(20)12(16)5-9-6-14-15(24-8-23-14)7-13(9)18(21)22/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIWMSZAWFLZAKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=C3C(=O)C4=CC=CC=C4C3=O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.